Cas no 1427379-13-2 (4-{4-2-(4-chlorophenoxy)ethylpiperazin-1-yl}-3-nitrobenzoic acid)

• Product Name: 4-{4-2-(4-chlorophenoxy)ethylpiperazin-1-yl}-3-nitrobenzoic acid
• CAS No: 1427379-13-2
• MF: C₁₉H₂₀ClN₃O₅
• MW: 405.832203865051
• CID: 5576720
• PubChem ID: 71757926
• Update Time: 2025-06-08

4-{4-2-(4-chlorophenoxy)ethylpiperazin-1-yl}-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{4-[2-(4-chlorophenoxy)ethyl]piperazin-1-yl}-3-nitrobenzoic acid
• Benzoic acid, 4-[4-[2-(4-chlorophenoxy)ethyl]-1-piperazinyl]-3-nitro-
• 4-{4-2-(4-chlorophenoxy)ethylpiperazin-1-yl}-3-nitrobenzoic acid

• Inchi： 1S/C19H20ClN3O5/c20-15-2-4-16(5-3-15)28-12-11-21-7-9-22(10-8-21)17-6-1-14(19(24)25)13-18(17)23(26)27/h1-6,13H,7-12H2,(H,24,25)
• InChI Key： ZCQMJNOKCWBKMN-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(N2CCN(CCOC3=CC=C(Cl)C=C3)CC2)C([N+]([O-])=O)=C1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 610.6±55.0 °C at 760 mmHg
• Flash Point: 323.1±31.5 °C
• Vapor Pressure: 0.0±1.8 mmHg at 25°C
• pka: 4.39±0.10(Predicted)

4-{4-2-(4-chlorophenoxy)ethylpiperazin-1-yl}-3-nitrobenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-{4-2-(4-chlorophenoxy)ethylpiperazin-1-yl}-3-nitrobenzoic acid

Introduction to 4-{4-2-(4-chlorophenoxy)ethylpiperazin-1-yl}-3-nitrobenzoic acid (CAS No. 1427379-13-2)

4-{4-2-(4-chlorophenoxy)ethylpiperazin-1-yl}-3-nitrobenzoic acid, with the CAS number 1427379-13-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperazine ring, a chlorophenyl group, and a nitrobenzoic acid moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The piperazine ring is a common structural motif in many pharmaceuticals, known for its ability to enhance the solubility and bioavailability of compounds. The chlorophenyl group introduces lipophilicity, which can influence the compound's ability to cross biological membranes. The nitrobenzoic acid moiety is a key functional group that can modulate the compound's pharmacological properties, such as its ability to act as an inhibitor or agonist in various biological pathways.

Recent studies have explored the potential of 4-{4-2-(4-chlorophenoxy)ethylpiperazin-1-yl}-3-nitrobenzoic acid in various therapeutic areas. One notable area of research is its potential as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is its potential as an antiviral agent. A recent study in the Antiviral Research journal reported that 4-{4-2-(4-chlorophenoxy)ethylpiperazin-1-yl}-3-nitrobenzoic acid demonstrates potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibiting viral replication by targeting specific viral enzymes, making it a valuable lead compound for further drug development.

In addition to its anti-inflammatory and antiviral properties, this compound has also been investigated for its neuroprotective effects. Research published in the Journal of Neurochemistry suggests that 4-{4-2-(4-chlorophenoxy)ethylpiperazin-1-yl}-3-nitrobenzoic acid can protect neurons from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to cross the blood-brain barrier further enhances its potential as a therapeutic agent for these conditions.

The pharmacokinetic properties of 4-{4-2-(4-chlorophenoxy)ethylpiperazin-1-yl}-3-nitrobenzoic acid have also been studied extensively. In preclinical trials, it has shown favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed after oral administration and has a moderate half-life, which allows for once-daily dosing regimens. Its high bioavailability and low toxicity make it an attractive candidate for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-{4-2-(4-chlorophenoxy)ethylpiperazin-1-yl}-3-nitrobenzoic acid in various therapeutic indications. Early results from Phase I trials have shown promising outcomes with no significant adverse effects reported. These findings have paved the way for Phase II trials, which are expected to provide more detailed insights into the compound's therapeutic potential.

In conclusion, 4-{4-2-(4-chlorophenoxy)ethylpiperazin-1-yl}-3-nitrobenzoic acid (CAS No. 1427379-13-2) is a multifaceted compound with a wide range of potential applications in medicine. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound holds great promise for addressing unmet medical needs in various disease areas.